Cas no 23466-29-7 (1H-Pyrrole-2-carboxylicacid, 4-ethyl-3-methyl-)

• Product Name: 1H-Pyrrole-2-carboxylicacid, 4-ethyl-3-methyl-
• CAS No: 23466-29-7
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 252091
• PubChem ID: 21873955
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylicacid, 4-ethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid, 4-ethyl-3-methyl-
• Pyrrole-2-carboxylicacid, 4-ethyl-3-methyl- (8CI)
• 4-ethyl-3-methyl-1H-pyrrole-2-carboxylic acid
• 23466-29-7
• DTXSID40619216
• SCHEMBL7824673

• Inchi： 1S/C8H11NO2/c1-3-6-4-9-7(5(6)2)8(10)11/h4,9H,3H2,1-2H3,(H,10,11)
• InChI Key： CUWQXJFQBYKZFD-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)C(=CN1)CC)=O

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 1.7
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 53.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids